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Compound of Interest

Compound Name: (8-Chloroquinolin-6-yl)methanol

CAS No.: 916812-10-7

Cat. No.: B11716124

Get Quote

Executive Summary & Compound Profile
Target Compound: (8-Chloroquinolin-6-yl)methanol Chemical Class: Halogenated Nitrogen

Heterocycle (Quinoline derivative) Physical State: Solid (typically off-white to yellow

powder/crystals) Primary Disposal Classification:Halogenated Organic Waste[1][2]

Proper disposal of (8-Chloroquinolin-6-yl)methanol is critical not only for regulatory

compliance but to prevent the formation of toxic byproducts (such as dioxins) during

incineration.[1][2] As a halogenated quinoline, this compound possesses distinct environmental

hazards—specifically aquatic toxicity and persistence—that mandate segregation from

standard organic waste streams.[1]

Hazard Identification Summary
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Hazard Category GHS Classification Risk Description

Acute Toxicity Category 4 (Oral)

Harmful if swallowed.[1][2][3]

Quinolines can exhibit

neurotoxic effects.[1][4]

Skin/Eye Irritation Category 2/2A
Causes skin irritation and

serious eye irritation.[1][2]

Environmental Aquatic Acute 1

Very toxic to aquatic life.[1][2]

Must not enter sewage

systems.[1][5]

Chemical Halogenated

Releases HCl/Cl₂ upon

combustion; requires scrubbed

incineration.[1][2]

Pre-Disposal Handling & Segregation
Core Directive: The presence of the Chlorine atom at position 8 dictates the waste stream.[1]

You must never dispose of this compound down the drain or in general "Non-Halogenated"

solvent waste.[1]

A. Waste Stream Segregation
To ensure safety and minimize disposal costs, segregate waste at the point of generation.

Solid Waste (Pure Substance/Contaminated Solids):

Container: Clear, wide-mouth polyethylene (HDPE) or glass jar.

Labeling: Must read "Hazardous Waste - Solid, Toxic."[1][2]

Constituents: List "(8-Chloroquinolin-6-yl)methanol" explicitly. Do not use abbreviations.

Liquid Waste (Mother Liquors/Solutions):

Solvent Compatibility: If dissolved in halogenated solvents (DCM, Chloroform), use the

Halogenated Waste carboy.[1]
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Non-Halogenated Solvents: If dissolved in Methanol or DMSO, the mixture becomes

Halogenated Waste by contamination.[1]

Rule of Thumb: If the halogenated content >1-2%, the entire volume is treated as

halogenated.[1]

B. Chemical Compatibility Check
Before adding to a central waste container, verify compatibility to prevent runaway reactions.

Incompatible with: Strong oxidizing agents (e.g., Nitric Acid, Peroxides) and strong acids

(exothermic protonation of the quinoline nitrogen).[1]

Action: Neutralize any reactive species before adding to the organic waste carboy.[1]

Disposal Workflow (Decision Logic)
The following flowchart illustrates the decision-making process for disposing of (8-
Chloroquinolin-6-yl)methanol in various experimental states.
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Figure 1: Decision logic for segregating (8-Chloroquinolin-6-yl)methanol waste streams. Note

that liquid mixtures become "Halogenated" regardless of the base solvent.[1]
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Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Powder & Contaminated
Debris)
Applicability: Expired pure compound, contaminated weighing boats, filter paper, gloves.[1]

Collection: Place items immediately into a dedicated wide-mouth jar or double-bagged

hazardous waste bag.

Labeling: Affix a hazardous waste tag.

Chemical Name: (8-Chloroquinolin-6-yl)methanol.[1][2]

Hazards: Toxic, Irritant.[1][4][6]

Sealing: Ensure the container is vapor-tight. If using bags, use the "gooseneck" taping

method to seal.

Transfer: Move to the Satellite Accumulation Area (SAA) immediately.

Protocol B: Liquid Waste (Solutions)
Applicability: Reaction mixtures, mother liquors, rotary evaporator condensates.[1]

Selection: Choose the Halogenated Solvent waste carboy (typically red or yellow tagged).[1]

Compatibility Test: Ensure the carboy does not contain strong oxidizers.[1]

Transfer: Use a funnel to prevent spillage. Pour the solution slowly.

Logging: Immediately record the volume and concentration (approximate) on the waste log

sheet attached to the carboy.

Entry: "Halogenated Organics with Trace Quinolines."[1]

Protocol C: Empty Containers
Applicability: Original glass vials or bottles.[1]
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Triple Rinse: Rinse the empty vial three times with a compatible solvent (e.g., Acetone or

Methanol).[1]

Rinsate Disposal: Pour the rinsate into the Halogenated Liquid Waste container (Protocol B).

[1]

Defacing: Deface the original label using a marker.[1]

Glass Disposal: If the vial is intact and triple-rinsed, it may often be discarded in "Glass

Disposal" boxes (verify local institutional rules).[1] If in doubt, treat as Solid Hazardous

Waste.[1]

Emergency Spill Response
In the event of a spill outside of a fume hood, immediate action is required to prevent exposure

and environmental contamination.

Phase Action Steps

1. Isolate
Evacuate the immediate area. Alert nearby

personnel. Post "Do Not Enter" signs.[1][7]

2. Protect

Don PPE: Nitrile gloves (double gloved

recommended), lab coat, safety goggles.[1] Use

a P95/N95 respirator if dust is present.[1]

3. Contain

Solids: Cover with wet paper towels to prevent

dust dispersion.Liquids: Surround with

absorbent socks or vermiculite.

4.[1][2] Clean

Scoop material into a hazardous waste bag. Do

not sweep dry dust (aerosol risk).[1] Clean area

with soap and water; collect all cleanup

materials as hazardous waste.[1][8]

Regulatory Compliance & Documentation
RCRA Classification (USA): While not explicitly P- or U-listed by specific CAS, this

compound is regulated as a characteristic waste if it exhibits toxicity (D004-D043) or
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ignitability (D001) via its solvent.[1][2] It falls under 40 CFR 261.3 (Mixture Rule) when mixed

with solvents.[1]

European Waste Code (EWC):

16 05 06*: Laboratory chemicals, consisting of or containing hazardous substances,

including mixtures of laboratory chemicals.[1]

07 01 03*: Organic halogenated solvents, washing liquids and mother liquors.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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